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Compound of Interest

Methyl 4-
Compound Name:

oxocyclohexanecarboxylate

Cat. No.: B120234

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Methyl 4-oxocyclohexanecarboxylate (CAS No: 6297-22-9), ensuring the
protection of personnel and the environment.

Essential Safety and Physical Data

A thorough understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key quantitative data for Methyl 4-oxocyclohexanecarboxylate.
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Property Value

Molecular Formula C8H1203[1][2]

Molecular Weight 156.18 g/mol [1][2]

Physical Form Liquid at 20°C[2]

Density 1.1 g/mL[2]

Boiling Point 96-97 °C at 8.0 Torr[3]

Flash Point 94.8 °C[3]

Refractive Index 1.46[2]

Storage Room temperature, in an inert atmosphere[3]

Hazard Identification and First Aid

Methyl 4-oxocyclohexanecarboxylate is classified as an irritant. It is crucial to be aware of its
primary hazards:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

In the event of exposure, the following first aid measures should be taken immediately:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

o Skin Contact: Immediately flush the affected area with plenty of soap and water while
removing contaminated clothing. Seek medical advice if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Step-by-Step Disposal Protocol

The proper disposal of Methyl 4-oxocyclohexanecarboxylate is critical to prevent
environmental contamination and ensure regulatory compliance. The following protocol outlines
the necessary steps for its safe disposal. It is imperative to consult and adhere to all local,
state, and federal regulations regarding chemical waste disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn, including:

« Nitrile gloves
» Safety glasses with side shields or goggles
e Alaboratory coat

2. Waste Segregation and Collection:

o All waste containing Methyl 4-oxocyclohexanecarboxylate, including contaminated
consumables (e.g., pipette tips, paper towels), should be collected in a designated, properly
labeled, and sealed waste container.

e The container should be made of a material compatible with the chemical.

e The waste should be categorized as organic waste. Do not mix with other waste streams
unless explicitly permitted by your institution's safety protocols.

3. Handling Spills:

e Small Spills (<50 mL): Absorb the spill with an inert material such as vermiculite, perlite, or
sand.[4] Scoop the absorbed material into a designated waste container.[4] The area should
then be decontaminated.

o Large Spills (>50 mL): Evacuate the immediate area and prevent the spill from entering
drains. Contain the spill using absorbent materials. Contact your institution's environmental
health and safety (EHS) department for guidance on cleanup and disposal.
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4. Disposal of Empty Containers:
o Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).
e The rinsate should be collected and disposed of as chemical waste.

 After rinsing, the container can be disposed of according to institutional guidelines, which
may include puncturing it to prevent reuse.

5. Final Disposal:

e The sealed and labeled waste container must be transferred to a licensed waste disposal
contractor.

» Never dispose of Methyl 4-oxocyclohexanecarboxylate down the sink or in general trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methyl 4-
oxocyclohexanecarboxylate.
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Methyl 4-oxocyclohexanecarboxylate Disposal Workflow

Start: Handling Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Chemical Waste in
Designated Container

Yes No

Small Spill (<50mL) Large Spill (>50mL) Triple Rinse Empty Container

' \

Absorb with Inert Material Contact EHS & Evacuate

Collect Rinsate as Waste

Collect in Waste Container

N

Seal and Label Waste Container

Transfer to Licensed
Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 4-oxocyclohexanecarboxylate.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of
Methyl 4-oxocyclohexanecarboxylate, fostering a secure research environment and
maintaining environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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